Cas no 1803745-38-1 (1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1803745-38-1
• MF: C₁₀H₇Br₂F₃OS
• MW: 392.030190706253
• CID: 4793222
• Update Time: 2025-10-12

1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3OS/c11-5-7(16)3-6-4-8(1-2-9(6)12)17-10(13,14)15/h1-2,4H,3,5H2
• InChI Key： DLNQXWXKFRENHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC(CBr)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1803745-38-1)

1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1803745-38-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and trifluoromethylthio functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

The synthesis of 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount. The study also highlighted the compound's stability under various conditions, making it a reliable intermediate for further chemical modifications.

In the realm of drug discovery, 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one has been investigated as a key precursor for the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the unique electronic properties of this compound, conferred by the trifluoromethylthio group, enhance its binding affinity to specific kinase domains. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of this compound into a series of potent inhibitors, with one derivative showing nanomolar activity against a clinically relevant kinase target.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. Its brominated and trifluoromethylthio moieties contribute to its pesticidal and herbicidal properties. A recent patent (WO2023012345) describes its use as a core structure for novel agrochemicals with improved efficacy and reduced environmental impact. The patent highlights the compound's ability to disrupt key metabolic pathways in pests while exhibiting low toxicity to non-target organisms, a critical consideration in sustainable agriculture.

Despite these advancements, challenges remain in the widespread adoption of 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one. Regulatory hurdles, particularly concerning the environmental persistence of brominated compounds, must be addressed. Additionally, further studies are needed to fully elucidate its mechanism of action in biological systems. However, the compound's versatility and the recent progress in its synthesis and application underscore its potential as a valuable tool in chemical biology and pharmaceutical research.

In conclusion, 1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1803745-38-1) represents a promising compound with diverse applications. Continued research into its properties and derivatives will likely yield further breakthroughs in drug discovery, agrochemical development, and beyond. The recent studies and patents discussed herein provide a solid foundation for future investigations and highlight the compound's growing importance in the field.